Cas no 68423-20-1 (3-Hydroxy-1-methylenecyclobutane)

• Product Name: 3-Hydroxy-1-methylenecyclobutane
• CAS No: 68423-20-1
• MF: C₅H₈O
• MW: 84.1164
• CID: 4741765
• Update Time: 2026-02-25

3-Hydroxy-1-methylenecyclobutane Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-methylene-
• 3-hydroxy-1-methylenecyclobutane
• 3-Methylenecyclobutanol
• Cyclobutanol,3-methylene-
• SB13628
• 3-Hydroxy-1-methylenecyclobutane

• Inchi： 1S/C5H8O/c1-4-2-5(6)3-4/h5-6H,1-3H2
• InChI Key： WFOPSFJXXFOZCD-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C(=C([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 84.057515g/mol
• Monoisotopic Mass: 84.057515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Molecular Weight: 84.12g/mol
• XLogP3: 0.4

Additional information on 3-Hydroxy-1-methylenecyclobutane

Introduction to 3-Hydroxy-1-methylenecyclobutane (CAS No. 68423-20-1) and Its Emerging Applications in Chemical Biology

3-Hydroxy-1-methylenecyclobutane, identified by the chemical identifier CAS No. 68423-20-1, is a cyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of cycloalkanes with a hydroxyl and a methylene group, making it a versatile scaffold for further derivatization and exploration in drug discovery and synthetic chemistry.

The molecular structure of 3-Hydroxy-1-methylenecyclobutane features a cyclobutane ring substituted with a hydroxyl group at the 3-position and a methylene group at the 1-position. This configuration imparts distinct steric and electronic characteristics, enabling the compound to interact with biological targets in novel ways. The presence of both polar (hydroxyl) and non-polar (methylene) functional groups makes it an attractive candidate for designing molecules with tailored physicochemical properties, such as solubility, lipophilicity, and metabolic stability.

In recent years, 3-Hydroxy-1-methylenecyclobutane has been studied for its potential role in various biological processes. One of the most promising areas of research is its application as a precursor in the synthesis of bioactive natural products and pharmacologically relevant compounds. The cycloalkane core is a common motif in many bioactive molecules, and modifications to this scaffold can lead to novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 3-Hydroxy-1-methylenecyclobutane derivatives with high accuracy. These studies suggest that compounds derived from this scaffold may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to explore diverse chemical space and identify new lead compounds.

The synthesis of 3-Hydroxy-1-methylenecyclobutane has also been optimized through innovative methodologies that enhance yield and selectivity. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in constructing the cycloalkane ring with high precision. These synthetic strategies not only improve the accessibility of the compound but also open avenues for generating libraries of analogs for high-throughput screening.

Another area where 3-Hydroxy-1-methylenecyclobutane has shown promise is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The rigid cycloalkane framework provides a stable platform for introducing chirality, which is crucial for many biologically active molecules that require specific stereochemical configurations. Researchers have utilized derivatives of 3-Hydroxy-1-methylenecyclobutane to achieve high enantioselectivity in catalytic reactions, contributing to the efficient synthesis of enantiomerically pure compounds.

The pharmaceutical industry has also taken note of 3-Hydroxy-1-methylenecyclobutane as a valuable building block for drug development. Its structural features allow for easy integration into larger molecular frameworks, facilitating the design of drugs targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Preclinical studies have demonstrated that certain derivatives exhibit promising pharmacological profiles, including anti-proliferative effects on cancer cells and modulation of neurotransmitter systems.

Environmental applications of 3-Hydroxy-1-methylenecyclobutane are emerging as another frontier for research. The compound’s stability under various conditions makes it suitable for use as an intermediate in green chemistry processes, where sustainable synthetic routes are prioritized. Additionally, its ability to undergo biodegradation under certain conditions suggests potential applications in bioremediation efforts aimed at cleaning up contaminated environments.

In conclusion, 3-Hydroxy-1-methylenecyclobutane (CAS No. 68423-20-1) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural attributes, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a key player in the development of novel therapeutic agents and sustainable chemical processes. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.